1-Cyclohexene-1-carboxaldehyde, 4-(1-methylethenyl)-, oxime
1-Cyclohexene-1-carboxaldehyde, 4-(1-methylethenyl)-, oxime
Perilla sugar, also known as perillartine, belongs to the class of organic compounds known as menthane monoterpenoids. These are monoterpenoids with a structure based on the o-, m-, or p-menthane backbone. P-menthane consists of the cyclohexane ring with a methyl group and a (2-methyl)-propyl group at the 1 and 4 ring position, respectively. The o- and m- menthanes are much rarer, and presumably arise by alkyl migration of p-menthanes. Perilla sugar exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, perilla sugar is primarily located in the membrane (predicted from logP) and cytoplasm.
Brand Name:
Vulcanchem
CAS No.:
138-91-0
VCID:
VC0093751
InChI:
InChI=1S/C10H15NO/c1-8(2)10-5-3-9(4-6-10)7-11-12/h3,7,10,12H,1,4-6H2,2H3/b11-7-
SMILES:
CC(=C)C1CCC(=CC1)C=NO
Molecular Formula:
C10H15NO
Molecular Weight:
165.23 g/mol
1-Cyclohexene-1-carboxaldehyde, 4-(1-methylethenyl)-, oxime
CAS No.: 138-91-0
Main Products
VCID: VC0093751
Molecular Formula: C10H15NO
Molecular Weight: 165.23 g/mol
| CAS No. | 138-91-0 |
|---|---|
| Product Name | 1-Cyclohexene-1-carboxaldehyde, 4-(1-methylethenyl)-, oxime |
| Molecular Formula | C10H15NO |
| Molecular Weight | 165.23 g/mol |
| IUPAC Name | (NZ)-N-[(4-prop-1-en-2-ylcyclohexen-1-yl)methylidene]hydroxylamine |
| Standard InChI | InChI=1S/C10H15NO/c1-8(2)10-5-3-9(4-6-10)7-11-12/h3,7,10,12H,1,4-6H2,2H3/b11-7- |
| Standard InChIKey | XCOJIVIDDFTHGB-XFFZJAGNSA-N |
| Isomeric SMILES | CC(=C)C1CCC(=CC1)/C=N\O |
| SMILES | CC(=C)C1CCC(=CC1)C=NO |
| Canonical SMILES | CC(=C)C1CCC(=CC1)C=NO |
| Melting Point | 102°C |
| Physical Description | Solid |
| Description | Perilla sugar, also known as perillartine, belongs to the class of organic compounds known as menthane monoterpenoids. These are monoterpenoids with a structure based on the o-, m-, or p-menthane backbone. P-menthane consists of the cyclohexane ring with a methyl group and a (2-methyl)-propyl group at the 1 and 4 ring position, respectively. The o- and m- menthanes are much rarer, and presumably arise by alkyl migration of p-menthanes. Perilla sugar exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, perilla sugar is primarily located in the membrane (predicted from logP) and cytoplasm. |
| Synonyms | perillartine perillartine, (E)-(+)-isomer perillartine, (E)-(+-)-isomer perillartine, (E)-(-)-isomer perillartine, (E)-isomer perillartine, (S)-isome |
| PubChem Compound | 5354131 |
| Last Modified | Nov 11 2021 |
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